
Preparing SK-216 stock solution for in vitro
assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SK-216

Cat. No.: B10788244 Get Quote

Application Notes and Protocols for SK-216
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of SK-216, a

potent and selective inhibitor of Plasminogen Activator Inhibitor-1 (PAI-1), for in vitro assays.

Introduction
SK-216 is a small molecule inhibitor of PAI-1, a key regulator of the fibrinolytic system.[1] By

inhibiting PAI-1, SK-216 can modulate a variety of cellular processes, including cell migration

and angiogenesis, making it a valuable tool for research in oncology, fibrosis, and

cardiovascular diseases.[2] In in vitro studies, SK-216 has been shown to inhibit VEGF-

induced migration and tube formation in Human Umbilical Vein Endothelial Cells (HUVECs).[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for SK-216.
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Property Value Source

Molecular Weight 533.52 g/mol [1]

Solubility in Water
2.67 mg/mL (5 mM) with gentle

warming

Solubility in DMSO 10 mM [1]

In Vitro IC₅₀ 44 µM for PAI-1 inhibition [1]

Effective In Vitro Concentration

25 µM and 50 µM have been

shown to inhibit PAI-1

expression and cell invasion.

[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SK-216 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SK-216 in Dimethyl

Sulfoxide (DMSO).

Materials:

SK-216 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Calculate the required mass of SK-216:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 533.52 g/mol x 1000 mg/g = 5.3352 mg

Weigh SK-216:

Carefully weigh out approximately 5.34 mg of SK-216 powder and place it in a

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SK-216 powder.

Dissolve the compound:

Vortex the tube thoroughly until the SK-216 is completely dissolved. Gentle warming may

be applied if necessary to aid dissolution.

Storage:

Store the 10 mM stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw

cycles. When stored at -80°C, the solution is stable for up to 6 months. For storage at

-20°C, it is recommended to use the solution within 1 month.[3]
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SK-216 Stock Solution Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10788244#preparing-sk-216-stock-solution-for-in-
vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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